Cas no 214701-31-2 (1-(6-chloropyridazin-3-yl)ethan-1-one)

• Product Name: 1-(6-chloropyridazin-3-yl)ethan-1-one
• CAS No: 214701-31-2
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• MDL: MFCD10698042
• CID: 1028224
• PubChem ID: 46835648
• Update Time: 2025-11-02

1-(6-chloropyridazin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-6-chloropyridazine
• 1-(6-chloropyridazin-3-yl)ethanone
• 1-(6-chloro-3-pyridazinyl)ethanone
• 1-(6-chloropyridazin-3-yl)-ethanone
• 1-(6-Chloro-pyridazin-3-yl)-ethanone
• 3-chloro-6-acetylpyridazine
• AK-34096
• ANW-53845
• CTK8B6640
• PB20488
• PubChem17693
• 1-(6-Chloropyridazin-3-yl)ethan-1-one
• A1-01822
• P10979
• FSVMLIDYMQRPDD-UHFFFAOYSA-N
• DTXSID90676511
• CS-0052859
• AC-29567
• AS-50731
• Ethanone, 1-(6-chloro-3-pyridazinyl)-
• SY036325
• A879079
• AKOS006305096
• EN300-219334
• 214701-31-2
• SCHEMBL1070960
• MFCD10698042
• DA-43261
• AMY34520
• 1-(6-chloropyridazin-3-yl)ethan-1-one

• MDL： MFCD10698042
• Inchi： 1S/C6H5ClN2O/c1-4(10)5-2-3-6(7)9-8-5/h2-3H,1H3
• InChI Key： FSVMLIDYMQRPDD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=O)N=N1

Computed Properties

• Exact Mass: 156.00915
• Monoisotopic Mass: 156.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 343.874℃/760mmHg
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 42.85

Additional information on 1-(6-chloropyridazin-3-yl)ethan-1-one

Comprehensive Guide to 1-(6-Chloropyridazin-3-yl)ethan-1-one (CAS No. 214701-31-2)

1-(6-Chloropyridazin-3-yl)ethan-1-one (CAS No. 214701-31-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its chloropyridazine core and acetyl functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for designing novel bioactive molecules, particularly in drug discovery and crop protection formulations.

The molecular formula of 1-(6-Chloropyridazin-3-yl)ethan-1-one is C₆H₅ClN₂O, with a molecular weight of 156.57 g/mol. The presence of the 6-chloropyridazin-3-yl moiety contributes to its electron-deficient nature, enhancing its reactivity in nucleophilic substitution reactions. Researchers frequently explore this compound for its potential in creating heterocyclic derivatives, which are crucial in developing new antimicrobial agents and central nervous system (CNS) therapeutics.

In pharmaceutical applications, 1-(6-Chloropyridazin-3-yl)ethan-1-one is often utilized as a building block for kinase inhibitors and GABA receptor modulators. Recent studies highlight its role in synthesizing compounds with potential anti-inflammatory and neuroprotective properties. The compound's chlorine atom at the 6-position allows for further functionalization, making it a preferred choice for medicinal chemists aiming to optimize drug-like properties.

The agrochemical industry also benefits from 1-(6-Chloropyridazin-3-yl)ethan-1-one, where it serves as a precursor for herbicides and pesticides. Its structural features enable the development of compounds that target specific plant enzymes or pests while minimizing environmental impact. With growing concerns about sustainable agriculture and residue-free crop protection, this compound aligns with the industry's shift toward eco-friendly solutions.

From a synthetic chemistry perspective, 1-(6-Chloropyridazin-3-yl)ethan-1-one is notable for its compatibility with various reaction conditions, including cross-coupling reactions and catalytic hydrogenation. Researchers frequently employ it in palladium-catalyzed transformations to construct complex molecular architectures. Its stability under diverse conditions makes it a reliable intermediate for high-throughput screening and combinatorial chemistry.

The global market for 1-(6-Chloropyridazin-3-yl)ethan-1-one is expanding, driven by increasing demand in pharmaceutical R&D and agrochemical innovation. Suppliers emphasize high-purity grades (≥98%) to meet the stringent requirements of industrial and academic laboratories. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its quality and consistency.

Environmental and safety considerations are paramount when handling 1-(6-Chloropyridazin-3-yl)ethan-1-one. While it is not classified as a hazardous substance under major regulatory frameworks, proper laboratory practices—including the use of personal protective equipment (PPE) and adequate ventilation—are recommended. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research to ensure compliance with green chemistry principles.

In summary, 1-(6-Chloropyridazin-3-yl)ethan-1-one (CAS No. 214701-31-2) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and materials science. Its structural versatility and reactivity position it as a key player in advancing precision medicine and sustainable agriculture. As research continues to uncover new derivatives and functionalities, this compound remains at the forefront of innovation in synthetic and applied chemistry.